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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327

This guide provides essential information for the safe handling and disposal of 1,1-
Dimethylguanidine sulfate (CAS No. 598-65-2) waste. All procedures should be conducted in
accordance with your institution's Environmental Health & Safety (EHS) guidelines and local,
state, and federal regulations.

Frequently Asked Questions (FAQSs)

Q1: What is 1,1-Dimethylguanidine sulfate, and what are its primary hazards?

Al: 1,1-Dimethylguanidine sulfate is a chemical compound often used in laboratory research.
[1] Itis a powder that presents several health hazards.[2] It is classified as causing serious eye
irritation (H319), skin irritation (H315), and may cause respiratory irritation (H335).[2][3][4] It is
also considered harmful if swallowed and harmful if inhaled.[4][5] Due to its properties, it should
be handled with appropriate personal protective equipment (PPE).

Q2: Is 1,1-Dimethylguanidine sulfate waste considered regulated hazardous waste?

A2: While not always explicitly listed, waste containing 1,1-Dimethylguanidine sulfate is
generally considered hazardous due to its characteristics of toxicity and irritation.[5] Under the
Resource Conservation and Recovery Act (RCRA) in the United States, chemical waste
generators are responsible for determining if their waste is hazardous.[6] Given its hazard
profile, it is critical to manage this substance as a hazardous chemical waste. Always consult
your institution's EHS department for a final classification and to ensure compliance with
federal and state regulations.[5][6]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1143327?utm_src=pdf-interest
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6260417.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/276669
https://www.sigmaaldrich.com/JP/ja/product/aldrich/276669
https://www.chemicalbook.com/msds/1-1-dimethylguanidine-sulfate.pdf
https://www.tcichemicals.com/BE/en/sds/D1799_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1799_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC408350100&productDescription=N+N-DIMETHYLGUANIDINE+SU+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.benchchem.com/product/b1143327?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC408350100&productDescription=N+N-DIMETHYLGUANIDINE+SU+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.fishersci.com/store/msds?partNumber=AC408350100&productDescription=N+N-DIMETHYLGUANIDINE+SU+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q3: What chemicals and materials are incompatible with 1,1-Dimethylguanidine sulfate
waste?

A3: 1,1-Dimethylguanidine sulfate is incompatible with strong oxidizing agents and strong
acids.[5] Contact between these substances can cause hazardous reactions. Therefore, waste
streams containing this compound must be segregated from acidic and oxidizing waste.

Troubleshooting and Procedural Guides

Q4: 1 have a small spill of 1,1-Dimethylguanidine sulfate powder in the lab. How should |
clean it up?

A4: For small spills, follow these steps:

o Ensure Safety: Restrict access to the area and ensure the space is well-ventilated,
preferably within a chemical fume hood.[3]

o Wear Appropriate PPE: At a minimum, wear protective gloves, eye protection (safety glasses
or goggles), and a lab coat.[2][3] For larger quantities or where dust is likely, a particle
respirator is recommended.[2]

» Avoid Raising Dust: Do not use a dry brush or create aerosols.[3][4]

o Contain and Collect: Gently cover the spill with an inert absorbent material. Carefully sweep
up the mixture and place it into a suitable, clearly labeled, and sealable container for
hazardous waste.[3]

» Decontaminate: Clean the spill area with soap and plenty of water, collecting the cleaning
materials for disposal as hazardous waste.[3]

e Do Not Use Drains: Ensure that no spilled product or cleanup materials enter any drains.[3]

[4]
Q5: How should I properly store 1,1-Dimethylguanidine sulfate waste prior to disposal?
A5: Proper storage is crucial to maintain safety.

o Container: Use a chemically compatible and robust container with a tightly sealing lid.[4][7]
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o Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "1,1-Dimethylguanidine sulfate,” and the associated hazards (e.g., Irritant, Toxic).[8]

e Segregation: Store the waste container away from incompatible materials, particularly strong
acids and oxidizers.[5]

» Location: Keep the waste in a designated, well-ventilated satellite accumulation area that is
under the control of laboratory personnel.[4][9]

Q6: Can | mix 1,1-Dimethylguanidine sulfate waste with other solvent or chemical waste

streams?

AG6: It is strongly advised not to mix this waste with other chemical streams unless you are
certain of their compatibility. Never mix 1,1-Dimethylguanidine sulfate waste with acidic
solutions or waste containing strong oxidizing agents, as this can lead to a dangerous chemical
reaction.[5] Keeping waste streams separate is the safest practice.

Hazard Summary Table

The following table summarizes the hazard classifications for 1,1-Dimethylguanidine sulfate.

Hazard L L
. GHS Code Description Citations
Classification
Skin o
) o H315 Causes skin irritation. [2][4][5]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N [21[4][5]
Damage/Irritation irritation.
Specific Target Organ )
o ) May cause respiratory
Toxicity (Single H335 T [21[41[5]
irritation.
Exposure)
Acute Toxicity, Oral - Harmful if swallowed. [5]
Acute Toxicity, .
) H332 Harmful if inhaled. [4]
Inhalation
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Disposal Protocols

Experimental Protocol 1: Disposal of Unused/Neat 1,1-Dimethylguanidine Sulfate Waste

Methodology: In-lab neutralization or treatment of 1,1-Dimethylguanidine sulfate is not
recommended due to the lack of validated protocols and the potential for hazardous reactions.
The standard and required procedure is to dispose of it through a licensed waste management
vendor.

e Ensure the pure, unused, or waste 1,1-Dimethylguanidine sulfate is in its original or a
compatible, sealed, and properly labeled container.

e The label must clearly identify the contents as "Hazardous Waste: 1,1-Dimethylguanidine
sulfate.”

» Store the container in your lab's designated satellite accumulation area, ensuring it is
segregated from incompatible materials.[9]

» Contact your institution's EHS department to schedule a pickup. The EHS-approved vendor
will transport the waste for final disposal, which typically involves high-temperature
incineration in a facility equipped with an afterburner and scrubber.[3]

Experimental Protocol 2: Disposal of Contaminated Labware and Debris

Methodology: Any materials that have come into direct contact with 1,1-Dimethylguanidine
sulfate must be treated as hazardous waste.

e PPE and Consumables: Place all contaminated items such as gloves, wipes, and absorbent
pads into a designated solid hazardous waste container (e.g., a lined pail or a designated
plastic bag).[10]

» Empty Containers: The original chemical container is considered hazardous waste and
should be disposed of as such.[3] Do not attempt to rinse it unless following a specific EHS-
approved triple-rinse procedure, where the rinsate is also collected as hazardous waste.[9]
[10]
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e Glassware: Contaminated glassware should be decontaminated if possible, with the rinsate
collected as hazardous waste. If decontamination is not feasible, the glassware itself must
be disposed of as hazardous waste.

o Packaging: All containers for contaminated debris must be sealed, labeled "Hazardous
Waste" with a description of the contents (e.g., "Debris contaminated with 1,1-
Dimethylguanidine sulfate"), and stored for EHS pickup.[10]

Visual Process Guides

Step 1: In-Lab Handling Step 2: Disposal Process
Waste Generation
(e.g., expired chemical,

" Segregate & Store Safely " " "
Characterize Waste 7 Hand-off to EHS Schedule Pickui . : Final Disposal
5 5 (Consult SDS & EHS) eatilal, sgaled O ki (Contact EHS Offi?:e) ganistzd) Yiansle) Cllllzgion (e.g., Regulated lIjnc:ineration)
contaminated debris) away from incompatibles) =

Click to download full resolution via product page

Caption: Workflow for managing 1,1-Dimethylguanidine sulfate waste.
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Caption: Decision tree for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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